Cas no 2172078-22-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid
• CAS No: 2172078-22-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6226595
• PubChem ID: 165815903
• Update Time: 2025-10-19

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid
• EN300-1543374
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methoxybutanoic acid
• 2172078-22-5

• Inchi： 1S/C24H28N2O6/c1-15(13-22(27)25-12-11-21(31-2)23(28)29)26-24(30)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： WNRAMPBLKQIHKL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic Acid (CAS No. 2172078-22-5)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid, identified by its CAS number 2172078-22-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which include a fluoren-9-ylmethoxycarbonyl moiety and an amino group linked to a butanamido backbone. The presence of these functional groups imparts unique chemical and biological properties, making it a versatile scaffold for drug design. Specifically, the fluoren-9-ylmethoxycarbonyl group is known for its stability and ability to enhance the solubility and bioavailability of attached molecules, while the amino group provides a site for further chemical modifications.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid has been explored for its potential in several therapeutic areas, including oncology, inflammation, and neurodegenerative disorders. Its unique structural features suggest that it may interact with specific targets in the body, leading to therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been particularly interested in its ability to inhibit key enzymes and receptors involved in disease progression. For instance, studies have shown that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are often overexpressed in cancer cells. This has led to investigations into its efficacy as an anti-cancer agent.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid is a complex process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves multiple steps, including the introduction of the fluoren-9-ylmethoxycarbonyl group and the formation of the amide bond. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the various functional groups.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers to predict its potential therapeutic effects. These studies have been instrumental in guiding the design of more effective derivatives with enhanced pharmacological properties.

In addition to its potential therapeutic applications, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid has been studied for its role in chemical biology research. Its unique structure allows it to serve as a tool compound for investigating various biological processes. For example, researchers have used this molecule to probe the function of specific enzymes and receptors by designing analogs that exhibit altered binding affinities or selectivities.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on understanding how it is metabolized and eliminated from the body, as well as its distribution within different tissues. This information is critical for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways.

The future prospects for 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid are promising, with ongoing research aimed at uncovering new therapeutic applications and improving its pharmacological profile. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one are likely to play an increasingly important role in the development of novel treatments for human diseases.